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Compound of Interest

Compound Name: 4-Nitro-1-naphthylamine

Cat. No.: B040213

This guide provides a comprehensive overview of the physical properties and the experimental
determination of the melting point for 4-Nitro-1-naphthylamine, targeted at researchers,
scientists, and professionals in drug development.

Introduction to Melting Point Determination

The melting point of a compound is a critical physical property that provides valuable
information for identification and purity assessment. It is the temperature at which a substance
transitions from a solid to a liquid state.[1] For a pure crystalline solid, the melting point is
typically a sharp, well-defined temperature range of 0.5-1.0°C. The presence of impurities
generally leads to a depression and broadening of the melting point range. Therefore, accurate
determination of the melting point is a fundamental technique in a laboratory setting for
characterizing solid organic compounds.[2]

Physicochemical Properties of 4-Nitro-1-
naphthylamine

4-Nitro-1-naphthylamine is an organic compound with the chemical formula C10HsN202.[3][4]
[5] It typically appears as a light yellow to brown powder or crystal.[4] A summary of its key
physical properties is presented in the table below.
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Property Value Source
Melting Point 190-193 °C
Molecular Formula C10HsN202 [3B1141[5]
Molecular Weight 188.18 g/mol [31[5]
Light yellow to Brown powder
Appearance [4]
to crystal
CAS Number 776-34-1 [4][5]

Experimental Protocol for Melting Point
Determination

The most common method for determining the melting point of a solid organic compound is the
capillary method, which can be performed using a melting point apparatus or a Thiele tube.[1]

Objective: To accurately determine the melting point range of a solid sample of 4-Nitro-1-

naphthylamine.

Materials:

4-Nitro-1-naphthylamine sample (powdered)

Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup

Capillary tubes (sealed at one end)[6]

Thermometer

Spatula

Porous plate or watch glass[6]
Procedure:

e Sample Preparation:
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o Ensure the 4-Nitro-1-naphthylamine sample is completely dry and finely powdered.[1]
o Place a small amount of the powdered sample onto a porous plate or watch glass.[6]

o Load the sample into a capillary tube by pressing the open end of the tube into the
powder.[2][7] The sample should be packed to a height of 2-3 mm.[7]

o To pack the sample at the bottom of the tube, gently tap the sealed end of the capillary
tube on a hard surface or drop it through a long hollow tube.[2][7]

o Apparatus Setup (Using a Melting Point Apparatus):

o Insert the capillary tube containing the sample into the designated slot in the melting point
apparatus.[1][2]

o Ensure the thermometer is correctly placed in its well.
e Melting Point Measurement:

o Rapid Heating (Approximate Determination): If the approximate melting point is unknown,
heat the sample rapidly to get a rough estimate.[7] Allow the apparatus to cool before
performing a more precise measurement.

o Slow Heating (Accurate Determination): Heat the sample at a medium rate until the
temperature is about 15-20°C below the expected melting point.[7]

o Decrease the heating rate to approximately 1-2°C per minute as the melting point is
approached.[2] This slow heating ensures thermal equilibrium between the sample, the
heating block, and the thermometer.[7]

o Record the Melting Point Range:

» Record the temperature at which the first droplet of liquid is observed. This is the
beginning of the melting range.[7] The solid may appear to glisten or shrink just before
melting begins.[7]

» Continue heating slowly and record the temperature at which the entire sample has
completely melted into a transparent liquid. This is the end of the melting range.[7]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b040213?utm_src=pdf-body
https://www.westlab.com/blog/measuring-melting-point
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.westlab.com/blog/measuring-melting-point
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e Post-Measurement:
o Turn off the heating apparatus and allow it to cool.
o Dispose of the used capillary tube in the appropriate glass waste container.

o Repeat the determination at least twice with fresh samples to ensure consistency and

accuracy.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the melting point
of 4-Nitro-1-naphthylamine.
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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